Calcium hexametaphosphate

• CAS No.: 10102-76-8
• Molecular Formula: Ca3O18P6
• Molecular Weight: 594.07 g/mol
• IUPAC Name: tricalcium;2,4,6,8,10,12-hexaoxido-1,3,5,7,9,11-hexaoxa-2λ5,4λ5,6λ5,8λ5,10λ5,12λ5-hexaphosphacyclododecane 2,4,6,8,10,12-hexaoxide
• InChI: InChI=1S/3Ca.H6O18P6/c;;;1-19(2)13-20(3,4)15-22(7,8)17-24(11,12)18-23(9,10)16-21(5,6)14-19/h;;;(H,1,2)(H,3,4)(H,5,6)(H,7,8)(H,9,10)(H,11,12)/q3*+2;/p-6
• InChI Key: KRSIWAJXDVVKLZ-UHFFFAOYSA-H
• Canonical SMILES: [O-]P1(=O)OP(=O)(OP(=O)(OP(=O)(OP(=O)(OP(=O)(O1)[O-])[O-])[O-])[O-])[O-].[Ca+2].[Ca+2].[Ca+2]

Description

Calcium hexametaphosphate is a chemical compound with the formula (Ca(PO3)6). It is a type of condensed phosphate and is known for its ability to chelate metal ions, particularly calcium ions. This property makes it useful in various industrial and scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium hexametaphosphate can be synthesized by reacting calcium hydroxide with phosphoric acid under controlled conditions. The reaction typically involves heating the mixture to a high temperature to facilitate the formation of the hexametaphosphate structure.

Industrial Production Methods

In industrial settings, this compound is produced by mixing calcium hydroxide and phosphoric acid, followed by heating the mixture to around 150-250°C in a nitrogen atmosphere. This process ensures high purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

Calcium hexametaphosphate undergoes various chemical reactions, including hydrolysis, complexation, and precipitation. It is particularly known for its ability to form complexes with metal ions.

Common Reagents and Conditions

Hydrolysis: In aqueous solutions, especially under acidic conditions, this compound can hydrolyze to form calcium orthophosphate and other phosphate species.

Complexation: It readily forms complexes with metal ions such as calcium, magnesium, and iron, which can be used in water treatment and other applications.

Major Products Formed

The major products formed from the hydrolysis of this compound include calcium orthophosphate and various other phosphate species.

Scientific Research Applications

Calcium hexametaphosphate has a wide range of scientific research applications:

Chemistry: It is used as a sequestrant and dispersing agent in various chemical processes.

Biology: It has been studied for its role in calcium signaling and its potential use in biological systems.

Medicine: Research has shown its potential in dissolving kidney stones and preventing their formation.

Industry: It is used in water treatment, ceramics, and as a food additive for its ability to chelate metal ions and prevent scale formation.

Mechanism of Action

Calcium hexametaphosphate exerts its effects primarily through its ability to chelate metal ions. By binding to calcium ions, it can prevent the formation of insoluble calcium salts, which is useful in preventing scale formation and in medical applications such as dissolving kidney stones . Additionally, it can initiate calcium signaling pathways in biological systems, influencing various cellular processes .

Comparison with Similar Compounds

Similar Compounds

Sodium hexametaphosphate: Similar in structure but contains sodium ions instead of calcium.

Calcium orthophosphate: A simpler phosphate compound that does not have the same chelating properties as calcium hexametaphosphate.

Calcium pyrophosphate: Another calcium phosphate compound used in different industrial applications.

Uniqueness

This compound is unique due to its strong chelating ability, particularly with calcium ions. This makes it highly effective in applications requiring the sequestration of calcium, such as in water treatment and medical treatments for kidney stones .